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A Tale of Two Fluids: Unveiling the Critical
Velocity of Superfluid Helium-4
A comprehensive comparison of experimental observations and theoretical predictions reveals

the nuanced nature of superfluidity's breakdown in Helium-4. While foundational theories by

Landau and Feynman provide crucial insights, experimental evidence consistently points to a

more complex reality, where the critical velocity for frictionless flow is significantly influenced by

the physical constraints of the system.

This guide delves into the critical velocity of superfluid Helium-4 (He II), the velocity at which its

remarkable property of frictionless flow collapses. We present a detailed comparison of seminal

theoretical models with a range of experimental data, offering researchers, scientists, and drug

development professionals a clear overview of this fundamental quantum phenomenon. The

discrepancies between theory and experiment highlight the critical role of quantized vortices in

governing the behavior of this quantum fluid.

Theoretical Predictions: A Foundation in
Quasiparticles and Vortices
Two primary theoretical frameworks have been instrumental in shaping our understanding of

the critical velocity in superfluid Helium-4:
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Landau's Criterion: Lev Landau's theory posits that superfluidity breaks down when the flow

velocity is sufficient to create elementary excitations, or quasiparticles (phonons and rotons),

within the fluid.[1][2] This theory predicts a critical velocity determined by the minimum of the

energy-to-momentum ratio of these excitations. For roton creation, the Landau critical

velocity is predicted to be around 60 m/s.[3] This intrinsic limit, however, is rarely observed in

practice.

Feynman's Theory of Vortex Formation: Richard Feynman proposed that the much lower

experimentally observed critical velocities are due to the creation of quantized vortices,

which are whirlpool-like structures in the superfluid.[4][5] According to Feynman, the critical

velocity is dependent on the geometry of the flow channel, specifically its width (d). His

proposed formula is:

vc = (ħ / md) ln(d/a)

where ħ is the reduced Planck constant, m is the mass of a helium atom, and a is the vortex

core radius (on the order of the interatomic spacing).[4] This model successfully predicts that

the critical velocity will be lower in wider channels.

Experimental Observations: The Reality of
Restricted Flow
A multitude of experiments have demonstrated that the critical velocity of superfluid Helium-4 is

not a fixed value but is highly dependent on the experimental conditions. These experiments

consistently measure critical velocities that are orders of magnitude lower than the Landau

criterion, lending strong support to the vortex-based theories.

The following table summarizes a comparison of theoretical predictions with experimental data

obtained under various conditions:
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Experiment
al Setup

Channel/Ob
ject Size

Temperatur
e (K)

Measured
Critical
Velocity
(v_c)

Theoretical
Prediction
(Feynman/L
andau)

Key
Observatio
ns

Flow through

nano-orifices

22.8 nm

radius
~ Tλ

Compares

well with

existing data

for confined

systems[6]

Feynman's

model

provides a

good

approximatio

n.[7]

Dissipation

events are

observed as

discrete

phase slips.

[7]

Flow through

nanopipes

131 nm and

230 nm radii
0.8 - 2.5

Two distinct

flow regimes

with a sudden

transition to a

much higher

critical

velocity.[7]

Below the

transition, v_c

is

approximatel

y the

Feynman

critical

velocity.[7]

The transition

is influenced

by fountain

pressure from

evaporative

cooling.[7]

Oscillating

sphere
Not specified < 1

Increases

with the

square root of

the oscillation

frequency.[1]

No strong

dependence

on sphere

size or

temperature

was

observed.[1]

Remanent

vorticity and

surface

properties

may play a

role.[1]

Oscillating

tuning fork
Not specified 1.3 - 4.2 ~10 cm/s[8]

Much lower

than the

Landau

velocity of

~60 m/s.[8]

Provides a

direct

measurement

of the

transition to a

turbulent

state.[8]
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Flow through

various

channels

Micrometer to

millimeter

scale

~1.4

Varies with

channel

width, in good

agreement

with a

modified

theoretical

model.[9][10]

Simple

quantum

mechanics

and fluid-wall

interactions

can explain

the variation

over three

orders of

magnitude of

channel

sizes.[9]

Confirms the

inverse

relationship

between

critical

velocity and

channel size.

Experimental Protocols
The measurement of the critical velocity in superfluid Helium-4 employs a variety of

sophisticated techniques, each suited to different experimental conditions.

Flow Through Orifices and Capillaries
This method involves forcing superfluid helium to flow through a narrow channel, orifice, or

capillary and measuring the flow rate as a function of the driving pressure.

Experimental Workflow:
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Experimental Setup

Measurement Procedure

Cryostat containing liquid Helium-4

Reservoir 1 (High Pressure)

Reservoir 2 (Low Pressure)

Nano-orifice/Capillary

Apply pressure difference (ΔP)
between reservoirs

Measure mass flow rate (ṁ)

Incrementally increase ΔP

Identify critical velocity (v_c)
where ṁ deviates from linear dependence

Click to download full resolution via product page

Caption: Workflow for measuring critical velocity using the pressure-driven flow method.

Protocol:

A sample of high-purity Helium-4 is cooled down to below its lambda point (2.17 K) in a

cryostat.

A pressure difference is applied across a micro- or nano-fabricated channel connecting two

reservoirs.

The mass flow rate through the channel is measured using sensitive techniques such as

mass spectrometry.

The pressure difference is gradually increased, and the corresponding flow rate is recorded.

The critical velocity is identified as the point where the flow rate no longer increases linearly

with the pressure head, indicating the onset of dissipation.
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Oscillating Structures
This technique involves immersing a microscopic or macroscopic object (such as a sphere,

wire, or tuning fork) in superfluid helium and driving it into oscillation.

Experimental Workflow:

Experimental Setup

Measurement Procedure

Cryostat with Superfluid Helium-4

Oscillating Object
(Sphere, Fork, etc.)

Detection System
(e.g., SQUID, Laser Interferometer)

Drive Mechanism
(e.g., Piezoelectric)

Drive the object at a specific frequency

Measure the oscillation amplitude (velocity)

Incrementally increase the drive force

Identify critical velocity where
amplitude response becomes non-linear

Click to download full resolution via product page

Caption: Workflow for measuring critical velocity using an oscillating object.

Protocol:

An object, such as a microsphere or a quartz tuning fork, is placed in a cryostat filled with

superfluid Helium-4.

The object is driven to oscillate at a known frequency using, for example, a piezoelectric

actuator.
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The velocity of the oscillating object is measured precisely, often using sensitive detectors

like SQUIDs or laser interferometers.

The driving force is gradually increased, and the resulting velocity amplitude is monitored.

The critical velocity is determined as the velocity at which the relationship between the

driving force and the velocity amplitude deviates from linearity, signaling the onset of a new

dissipation mechanism, typically the generation of quantum turbulence.[8]

Ion Mobility Measurements
In this method, ions (either positive or negative) are injected into the superfluid helium and their

drift velocity is measured as a function of an applied electric field.

Logical Relationship:
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Ion Mobility and Critical Velocity

Ion in Superfluid Helium-4

Ion Drift Velocity (v_d)

Applied Electric Field (E)

Critical Velocity (v_c)

When v_d reaches v_c

Onset of Dissipation
(e.g., vortex ring nucleation)

Mobility changes

Click to download full resolution via product page

Caption: Relationship between ion drift velocity and critical velocity.

Protocol:

A source emits ions (e.g., from a radioactive source or field emission tip) into a drift tube

filled with superfluid Helium-4.

A uniform electric field is applied along the drift tube, causing the ions to move.
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The time it takes for the ions to travel a known distance is measured, allowing for the

calculation of their drift velocity and mobility.

The electric field is varied, and the corresponding drift velocity is measured.

The critical velocity is identified by a sharp change or discontinuity in the ion mobility, which

indicates that the ions are now moving fast enough to create excitations, such as quantized

vortex rings.

Conclusion
The study of the critical velocity in superfluid Helium-4 reveals a fascinating interplay between

quantum mechanics and fluid dynamics. While the intrinsic Landau critical velocity sets a high

upper limit for superfluid flow, the practical critical velocity observed in experiments is governed

by the nucleation of quantized vortices, as first proposed by Feynman. The strong dependence

of the critical velocity on the geometry of the confining system underscores the importance of

extrinsic factors in determining the stability of superfluidity. Future research focusing on highly

controlled geometries at the nanoscale and advanced visualization techniques will continue to

unravel the intricate mechanisms behind the breakdown of this remarkable quantum state.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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